Cas no 672930-43-7 (3-Furancarboxylicacid, 4-(4-fluorophenyl)-2,5-dimethyl-, methyl ester)

3-Furancarboxylicacid, 4-(4-fluorophenyl)-2,5-dimethyl-, methyl ester structure
672930-43-7 structure
Product Name:3-Furancarboxylicacid, 4-(4-fluorophenyl)-2,5-dimethyl-, methyl ester
CAS No:672930-43-7
MF:C14H13FO3
MW:248.249627828598
CID:501041
PubChem ID:53415156
Update Time:2025-04-19

3-Furancarboxylicacid, 4-(4-fluorophenyl)-2,5-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxylicacid, 4-(4-fluorophenyl)-2,5-dimethyl-, methyl ester
    • methyl 4-(4-fluorophenyl)-2,5-dimethylfuran-3-carboxylate
    • 4-(4-fluorophenyl)-2,5-dimethyl-3-furancarboxylic acid methyl ester
    • A835699
    • AG-G-54351
    • CTK5C5997
    • Methyl 4-(4-fluorophenyl)-2,5-dimethyl-3-furoate
    • methyl 4-(4-fluorophenyl)-2,5-dimethyl-furan-3-carboxylate
    • SureCN3916943
    • 672930-43-7
    • SCHEMBL3916943
    • DTXSID00696987
    • Inchi: 1S/C14H13FO3/c1-8-12(10-4-6-11(15)7-5-10)13(9(2)18-8)14(16)17-3/h4-7H,1-3H3
    • InChI Key: DUDWKWNKWPSPSN-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=C(C)OC(C)=C1C(=O)OC

Computed Properties

  • Exact Mass: 248.08487243g/mol
  • Monoisotopic Mass: 248.08487243g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 39.4Ų
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